Cas no 2172389-97-6 (tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate)

• Product Name: tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate
• CAS No: 2172389-97-6
• MF: C₁₃H₁₈F₃N₃O₂
• MW: 305.296133518219
• CID: 6172806
• PubChem ID: 165803980
• Update Time: 2025-06-20

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate
• tert-butyl N-[6-(aminomethyl)pyridin-3-yl]-N-(2,2,2-trifluoroethyl)carbamate
• EN300-1274248
• 2172389-97-6

• Inchi： 1S/C13H18F3N3O2/c1-12(2,3)21-11(20)19(8-13(14,15)16)10-5-4-9(6-17)18-7-10/h4-5,7H,6,8,17H2,1-3H3
• InChI Key： CDOXRXDCCVMVMY-UHFFFAOYSA-N
• SMILES： FC(CN(C1C=NC(CN)=CC=1)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 305.13511131g/mol
• Monoisotopic Mass: 305.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.4Ų

Additional information on tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate

Introduction to tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2172389-97-6)

tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2172389-97-6, represents a class of derivatives that exhibit promising properties for use in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including an amine-substituted pyridine ring and a carbamate moiety, which contribute to its unique reactivity and potential biological activity.

The amine group at the 6-position of the pyridine ring and the carbamate functionality at the 3-position are particularly noteworthy. These features not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets. The presence of a tert-butyl group further enhances the steric bulk of the molecule, which can be strategically employed to modulate binding affinity and selectivity in drug design.

The 2,2,2-trifluoroethyl group is another critical component of this compound. Fluorine atoms are well-known for their ability to influence metabolic stability, lipophilicity, and electronic properties of molecules. In this context, the trifluoroethyl substitution is expected to confer enhanced metabolic resistance and improved pharmacokinetic profiles, which are highly desirable attributes in pharmaceutical candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of such compounds with greater precision. Studies suggest that derivatives of tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate may exhibit inhibitory activity against various enzymatic targets relevant to human health. For instance, preliminary computational studies have indicated that modifications to the pyridine ring could lead to potent inhibitors of kinases and other signaling proteins involved in cancer progression.

In addition to its potential as an enzyme inhibitor, this compound has also been investigated for its role as a building block in the synthesis of more complex molecules. The flexibility provided by the amine group allows for further derivatization through reactions such as coupling with carboxylic acids or heterocyclic compounds. This adaptability makes it a valuable intermediate in constructing novel scaffolds for drug discovery efforts.

The fluorinated carbamate moiety has been particularly interesting for researchers studying fluorinated analogs of known drugs. Fluorine substitution is a common strategy in medicinal chemistry to enhance drug properties such as bioavailability and resistance to degradation. The incorporation of a trifluoroethyl group into the carbamate structure not only improves lipophilicity but also introduces electronic effects that can fine-tune receptor binding interactions.

Current research in this area is focused on optimizing synthetic routes to produce tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate on a scalable basis while maintaining high purity standards. Advances in green chemistry principles have also encouraged the development of more sustainable synthetic methodologies that minimize waste and energy consumption. Such efforts are crucial for ensuring that promising compounds like this one can be produced efficiently without compromising environmental integrity.

Another exciting avenue of investigation involves exploring the potential applications of this compound in therapeutic areas beyond traditional small-molecule drug development. For example, researchers are examining its utility as a precursor for peptide mimetics or as a component in prodrug formulations designed to enhance bioavailability or targeted delivery. The combination of structural features such as the amine-substituted pyridine ring, carbamate moiety, and trifluoroethyl group makes it an intriguing candidate for innovative chemical biology applications.

The growing interest in fluorinated compounds has also spurred investigations into their role in modulating protein-protein interactions (PPIs). PPIs are critical targets for many diseases but have proven challenging to inhibit with traditional small molecules due to their extensive hydrophobic surfaces. The lipophilic nature imparted by the trifluoroethyl group could potentially enhance interactions with PPI interfaces, making derivatives of this compound attractive candidates for future drug discovery campaigns.

In conclusion,tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate (CAS No. 2172389-97-6) represents a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising an amine-substituted pyridine ring,carbamate functionality, and trifluoroethyl substitution—make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover novel applications for this compound,tert-butyl N-6-(aminomethyl)pyridin-3-yl-N-(2,2,2-trifluoroethyl)carbamate is poised to play an important role in shaping future advances in medicinal chemistry.